Cas no 2229302-61-6 (6-(1H-1,2,4-triazol-1-yl)pyridine-3-sulfonyl fluoride)

• Product Name: 6-(1H-1,2,4-triazol-1-yl)pyridine-3-sulfonyl fluoride
• CAS No: 2229302-61-6
• MF: C₇H₅FN₄O₂S
• MW: 228.203602552414
• CID: 6502991
• PubChem ID: 165869539
• Update Time: 2025-07-18

6-(1H-1,2,4-triazol-1-yl)pyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-(1H-1,2,4-triazol-1-yl)pyridine-3-sulfonyl fluoride
• 2229302-61-6
• EN300-1987047

• Inchi： 1S/C7H5FN4O2S/c8-15(13,14)6-1-2-7(10-3-6)12-5-9-4-11-12/h1-5H
• InChI Key： PPMQBDBYWBATRI-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C=C1)N1C=NC=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 228.01172475g/mol
• Monoisotopic Mass: 228.01172475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.1Ų

Additional information on 6-(1H-1,2,4-triazol-1-yl)pyridine-3-sulfonyl fluoride

Introduction to 6-(1H-1,2,4-triazol-1-yl)pyridine-3-sulfonyl fluoride (CAS No. 2229302-61-6)

6-(1H-1,2,4-triazol-1-yl)pyridine-3-sulfonyl fluoride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential applications. This compound, identified by the CAS number 2229302-61-6, belongs to a class of heterocyclic sulfonamides that exhibit promising biological activities. The presence of both pyridine and triazole moieties in its molecular structure imparts distinct reactivity and functionalization capabilities, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The compound’s structure consists of a pyridine ring substituted at the 3-position with a sulfonyl fluoride group, further connected to a 1H-1,2,4-triazole ring. This arrangement not only enhances its solubility in polar solvents but also facilitates its participation in nucleophilic substitution reactions, which are crucial for drug development. The sulfonyl fluoride moiety is particularly noteworthy as it serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

In recent years, 6-(1H-1,2,4-triazol-1-yl)pyridine-3-sulfonyl fluoride has been explored in several cutting-edge research studies aimed at developing novel therapeutic agents. One notable area of interest is its potential application in the design of small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to inflammatory and infectious diseases. The triazole ring’s ability to interact with biological targets has been leveraged to create compounds that disrupt pathogenic mechanisms without causing significant off-target effects.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular docking studies have demonstrated that derivatives of 6-(1H-1,2,4-triazol-1-yl)pyridine-3-sulfonyl fluoride can effectively bind to active sites of enzymes such as kinases and phosphodiesterases. These interactions are critical for modulating signaling pathways involved in conditions like cancer and autoimmune disorders. The sulfonyl fluoride group’s reactivity has also been exploited in the development of probes for biochemical assays, aiding researchers in understanding enzyme mechanisms at a molecular level.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a building block for drug candidates. Its structural features allow for facile introduction of various functional groups, enabling the synthesis of libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying lead molecules with high affinity and selectivity for biological targets. Additionally, the compound’s stability under various reaction conditions makes it an attractive choice for industrial-scale synthesis.

From a synthetic chemistry perspective, 6-(1H-1,2,4-triazol-1-yl)pyridine-3-sulfonyl fluoride exemplifies the importance of heterocyclic scaffolds in medicinal chemistry. The combination of pyridine and triazole provides a balance between lipophilicity and polarizability, which are key factors influencing drug-like properties such as bioavailability and metabolic stability. Researchers have utilized this compound to develop novel scaffolds that exhibit improved pharmacokinetic profiles compared to traditional drug molecules.

The versatility of 6-(1H-1,2,4-triazol-1-yl)pyridine-3-sulfonyl fluoride extends beyond pharmaceutical applications. It has been investigated as a key intermediate in materials science, particularly in the synthesis of organic semiconductors and ligands for catalytic systems. The ability to functionalize both the pyridine and triazole rings allows chemists to tailor electronic properties and coordination capabilities, opening doors to innovative materials with applications in electronics and energy storage.

In conclusion,6-(1H-1,2,4-triazol-1-yl)pyridine-3-sulfonyl fluoride (CAS No. 2229302-61-6) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutics or advanced materials. As our understanding of molecular interactions continues to evolve,6-(1H-1,2,4-triazol-1-yloxy)-pyridine derivatives will undoubtedly play an increasingly significant role in shaping the future of chemical biology and drug discovery.